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Compound of Interest

Compound Name: Ethyl formate

Cat. No.: B1671648

Ethyl Formate: A Comprehensive Material Safety
Analysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Ethyl formate, also known as ethyl methanoate, is a versatile ester with a characteristic rum-
like odor, widely utilized as a flavoring agent, an industrial solvent, and a fumigant.[1] Its high
volatility and flammability, coupled with its toxicological profile, necessitate a thorough
understanding of its material safety data sheet (MSDS) for safe handling and use in research
and development settings. This technical guide provides a detailed analysis of the material
safety of ethyl formate, presenting quantitative data in a structured format, outlining key safety
protocols, and visualizing critical safety information.

Physical and Chemical Properties

A comprehensive summary of the key physical and chemical properties of ethyl formate is
presented in Table 1. This data is essential for understanding the behavior of the substance
under various experimental and storage conditions.

Table 1: Physical and Chemical Properties of Ethyl Formate
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Property Value Source(s)
Molecular Formula C3HeO2 [1]
Molecular Weight 74.08 g/mol [1]
Appearance Clear, colorless liquid [11[2]

Odor Pleasant, rum-like, fruity [11[3]

Odor Threshold 17.5-19.8 ppm [4]

Boiling Point 54 °C (1013 hPa) [1114]
Melting Point -80.5 °C [1114]
Flash Point -20 °C (closed cup) [41[5]

Autoignition Temperature

851°F (455°C)

[5]16]

Flammability Limits

LEL: 2.8%, UEL: 16%

[5]

Vapor Pressure

200 mmHg at 20°C

[2](5]

Specific Gravity

0.922 at 20°C

[5]

Water Solubility

88 g/L at 20°C

[1]

Partition Coefficient (log Pow)

1.504 at 25°C

[417]

Toxicological Data

Ethyl formate is classified as acutely toxic if inhaled or swallowed.[1] Understanding its

toxicological profile is critical for risk assessment and the implementation of appropriate safety

measures.

Table 2: Toxicological Data for Ethyl Formate
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Parameter Value Species Source(s)
LD50 (Oral) 1850 mg/kg Rat [8]
LD50 (Dermal) > 5000 mg/kg Rabbit [8]
LC50 (Inhalation) 11.1 mg/L (vapor) Not Specified [4]

IDLH (Immediately
Dangerous to Life or 1500 ppm Human [519]
Health)

Occupational Exposure Limits

To ensure personnel safety, various regulatory bodies have established occupational exposure
limits (OELS) for ethyl formate.

Table 3: Occupational Exposure Limits for Ethyl Formate

Organization Limit Value

OSHA (PEL) TWA 100 ppm (300 mg/m3)[9]
NIOSH (REL) TWA 100 ppm (300 mg/m3)[9]
ACGIH (TLV) TWA 100 ppm (303 mg/m3)[9]

Globally Harmonized System (GHS) Classification

The GHS provides a standardized approach to hazard communication. The classification for
ethyl formate is visualized in the diagram below, highlighting its primary hazards.[10][11]
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Ethyl Formate
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GHS Hazard Classification for Ethyl Formate.

Experimental Protocols

The safety data sheets for ethyl formate reference standardized experimental protocols for
determining its properties. Below are the methodologies for key cited experiments.

Partition Coefficient (n-octanol/water): OECD Test
Guideline 117

This guideline specifies the HPLC method for the determination of the partition coefficient
(Pow).

Methodology:

e Principle: The logarithm of the partition coefficient (log Pow) is determined by measuring the
retention time of the substance in a reversed-phase high-performance liquid chromatography
(HPLC) system. The retention time is correlated with the known log Pow values of reference
substances.

o Apparatus: A standard HPLC system equipped with a pump, a sample injection system, a
reversed-phase column (e.g., C18), a detector (e.g., UV-Vis), and a data recording system.

e Procedure:
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[e]

A series of reference compounds with well-documented log Pow values are injected into
the HPLC system to create a calibration curve of retention time versus log Pow.

[e]

Ethyl formate is then injected under the same conditions.

o

The retention time of ethyl formate is measured.

[¢]

The log Pow of ethyl formate is calculated from its retention time using the calibration
curve.[7]

o Data Analysis: The capacity factor (k) is calculated for each reference substance and ethyl
formate. A graph of log k versus log Pow for the reference substances is plotted. The log
Pow of ethyl formate is then determined by interpolation from this graph.

Biodegradability: OECD Test Guideline 301D (Ready
Biodegradability: Closed Bottle Test)

This test evaluates the ready biodegradability of a chemical substance by aerobic
microorganisms.

Methodology:

¢ Principle: A solution or suspension of the test substance in a mineral medium is inoculated
and incubated in a completely filled, closed bottle with no headspace. The degradation is
followed by the analysis of dissolved oxygen over a 28-day period.

o Apparatus: Glass bottles with ground-glass stoppers, equipment for measuring dissolved
oxygen (e.g., Winkler titration or an oxygen electrode), and a temperature-controlled
incubator.

e Procedure:

o A defined concentration of ethyl formate is added to a mineral salt medium inoculated
with a small number of microorganisms from a mixed population (e.g., activated sludge).

o The solution is dispensed into a series of BOD bottles, which are then completely filled
and sealed.
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o Control bottles without the test substance are also prepared.
o The bottles are incubated in the dark at a constant temperature (e.g., 20°C).

o The dissolved oxygen concentration in replicate bottles is measured at the start of the test
and at regular intervals over 28 days.

o Data Analysis: The percentage of biodegradation is calculated from the difference in oxygen
consumption between the test bottles and the control bottles, expressed as a percentage of
the theoretical oxygen demand (ThOD). A substance is considered readily biodegradable if it
reaches a degradation level of >60% ThOD within a 10-day window during the 28-day test
period.[7]

Personal Protective Equipment (PPE) and Handling

Given the hazards associated with ethyl formate, strict adherence to safety protocols and the
use of appropriate personal protective equipment are mandatory.

Click to download full resolution via product page

Recommended PPE and Handling Procedures for Ethyl Formate.

First Aid Measures

In the event of exposure to ethyl formate, immediate and appropriate first aid is crucial.

Table 4: First Aid Measures for Ethyl Formate Exposure
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Exposure Route

First Aid Procedure

Source(s)

Inhalation

Move the person to fresh air. If
breathing has stopped, provide
artificial respiration. Seek

immediate medical attention.

Skin Contact

Take off immediately all
contaminated clothing. Rinse
skin with plenty of

water/shower.

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.

Call an ophthalmologist.

[4110]

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water.

Consult a physician.

Spill and Disposal Procedures

Proper management of spills and the disposal of ethyl formate are essential to prevent

environmental contamination and ensure safety.

Spill Response

o Evacuate and Isolate: Immediately evacuate the area and isolate the spill or leak.[12]

o Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot

surfaces).[10]

o Ventilate: Ensure adequate ventilation.[10]

o Containment: Contain the spill with inert absorbent material (e.g., sand, earth).[12]
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o Collection: Collect the absorbed material into a suitable, closed container for disposal.[8]

Disposal

Ethyl formate and its contaminated materials must be disposed of as hazardous waste.[13]
This should be done through a licensed disposal company in accordance with local, state, and
federal regulations.[10] Do not allow the product to enter drains or waterways.[11]

This technical guide provides a comprehensive overview of the material safety of ethyl
formate, intended to support safe laboratory practices. Researchers, scientists, and drug
development professionals are encouraged to consult the full Safety Data Sheet (SDS) for this
chemical prior to its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [ethyl formate material safety data sheet (MSDS)
analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671648#ethyl-formate-material-safety-data-sheet-
msds-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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